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Compound of Interest

Compound Name: Homovanillic acid-13C6,18O

Cat. No.: B15553779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Homovanillic acid-13C6,18O, a stable isotope-labeled compound crucial for research in areas

such as metabolic studies and as an internal standard for quantitative analysis.[1] Due to the

limited availability of specific safety data for this isotopically labeled version, this guide

incorporates information from available Safety Data Sheets (SDS) and data for unlabeled

homovanillic acid as a surrogate where necessary.

Hazard Identification and Classification
There is conflicting information regarding the hazards associated with Homovanillic acid-
13C6,18O. While one supplier's Safety Data Sheet (SDS) classifies it as not a hazardous

substance or mixture, another source indicates potential irritant properties.[2][3] This

discrepancy underscores the importance of treating the compound with a degree of caution

until more definitive data is available.

Conflicting Hazard Information:

Source 1 (MedChemExpress SDS): Not a hazardous substance or mixture.[2]

Source 2 (Cambridge Isotope Laboratories, Inc.): Causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[3][4]
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Given this conflicting information, it is prudent to handle Homovanillic acid-13C6,18O as a

potentially hazardous substance and adhere to standard laboratory safety protocols.

Physical and Chemical Properties
Detailed physical and chemical property data for Homovanillic acid-13C6,18O is not readily

available. The following table summarizes the properties of both the labeled compound and its

unlabeled counterpart, Homovanillic Acid.

Property
Homovanillic acid-
13C6,18O

Homovanillic Acid
(Unlabeled)

Molecular Formula C313C6H10O318O[2] C9H10O4[5][6]

Molecular Weight 190.13 g/mol [2][3] 182.17 g/mol [5][6]

CAS Number 202468-52-8[2][3] 306-08-1[5]

Appearance Not specified (likely a solid) Solid

Melting Point Not specified 142-145 °C[5]

Boiling Point Not specified
368.7 ± 27.0 °C at 760

mmHg[5]

Flash Point Not specified 151.9 ± 17.2 °C[5]

Solubility Soluble in DMSO.[7]
Soluble to 50 mM in water and

to 100 mM in DMSO.

LogP Not specified 0.47[5]

Stability and Reactivity
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Parameter Information

Reactivity No data available.[2]

Chemical Stability
Stable under recommended storage conditions.

[2]

Possibility of Hazardous Reactions No data available.[2]

Conditions to Avoid Direct sunlight and sources of ignition.[2]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[2]

Hazardous Decomposition Products
Under fire conditions, may decompose and emit

toxic fumes.[2]

Handling and Storage
Proper handling and storage are critical to ensure the safety of personnel and the integrity of

the compound.

Handling:

Avoid contact with skin and eyes.[2]

Avoid inhalation of dust or aerosols.[2]

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Storage:

Keep the container tightly sealed.[2]

Store in a cool, well-ventilated area.[2]

Protect from direct sunlight and moisture.[2][3]
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Recommended Storage Temperatures:

Neat solid: Store at room temperature.[3][5]

In solvent: -80°C for 6 months; -20°C for 1 month.[1][2]

Exposure Controls and Personal Protection
As there are no established occupational exposure limit values for this compound, engineering

controls and personal protective equipment are the primary means of minimizing exposure.[2]

Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume

hood is recommended. Ensure eyewash

stations and safety showers are readily

accessible.[2]

Eye/Face Protection Wear chemical safety goggles.

Skin Protection Wear protective gloves and a lab coat.

Respiratory Protection
If handling as a powder or generating dust, a

NIOSH-approved respirator may be necessary.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practices. Wash hands

before breaks and at the end of the workday.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Fire-Fighting Measures
Aspect Guideline

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards from the Chemical May emit toxic fumes under fire conditions.[2]

Special Protective Equipment for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.[2]

Toxicological Information
No specific toxicological data for Homovanillic acid-13C6,18O is available. The available SDS

states that it is not a hazardous substance.[2] However, as noted, other sources suggest it may

be an irritant.[3][4] It is not classified as a carcinogen by IARC, ACGIH, or NTP.[2]

Experimental Workflows and Logical Relationships
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The following diagrams illustrate a general workflow for handling Homovanillic acid-13C6,18O
and a logical relationship for risk assessment.

Figure 1: General Handling Workflow for Homovanillic Acid-13C6,18O
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Figure 1: General Handling Workflow

Figure 2: Risk Assessment for Homovanillic Acid-13C6,18O
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Figure 2: Risk Assessment Logic

Conclusion
While Homovanillic acid-13C6,18O is a valuable tool in research, the conflicting safety

information necessitates a cautious approach to its handling. By adhering to the guidelines

outlined in this document, researchers can minimize potential risks and ensure a safe

laboratory environment. It is imperative to always consult the most recent Safety Data Sheet

provided by the supplier before use and to conduct a thorough risk assessment for any new

experimental protocol involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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